Cas no 53014-37-2 (Benzenamine,tetranitro-)

• Product Name: Benzenamine,tetranitro-
• CAS No: 53014-37-2
• MF: C₆H₃N₅O₈
• MW: 273.116720438004
• CID: 374050
• PubChem ID: 40601
• Update Time: 2025-04-19

Benzenamine,tetranitro- Chemical and Physical Properties

Names and Identifiers

• Benzenamine,tetranitro-
• 2,3,5,6-tetranitroaniline
• Tetranitroaniline [UN0207] [Explosive 1.1D]
• UN0207
• 53014-37-2
• EINECS 258-295-9
• DTXSID70967510
• 2,3,4,6-Tetranitroanilin
• Benzenamine, tetranitro-
• SCHEMBL3366894
• Tetranitroaniline [UN0207] [Explosive 1.1D]

• Inchi： 1S/C6H3N5O8/c7-4-5(10(16)17)2(8(12)13)1-3(9(14)15)6(4)11(18)19/h1H,7H2
• InChI Key： NXEMFHROMKRKEG-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C(=CC(=C(C=1N)[N+](=O)[O-])[N+](=O)[O-])[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 272.99819
• Monoisotopic Mass: 272.998
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 19
• Rotatable Bond Count: 0
• Complexity: 379
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 209A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Density: 1.963
• Boiling Point: 569.5°Cat760mmHg
• Flash Point: 298.2°C
• Refractive Index: 1.75
• PSA: 175.8